(8S)-6-Amino-8-(3-methoxy-4-propoxyphenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8S)-6-Amino-8-(3-methoxy-4-propoxyphenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494791-98-9
VCID:
VC0459205
InChI:
InChI=1S/C25H29N5O2/c1-5-10-32-21-7-6-17(11-22(21)31-4)23-20-13-30(16(2)3)9-8-18(20)19(12-26)24(29)25(23,14-27)15-28/h6-8,11,16,20,23H,5,9-10,13,29H2,1-4H3/t20?,23-/m1/s1
SMILES:
CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)C)OC
Molecular Formula:
C25H29N5O2
Molecular Weight:
431.5g/mol
(8S)-6-Amino-8-(3-methoxy-4-propoxyphenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
CAS No.: 494791-98-9
Main Products
VCID: VC0459205
Molecular Formula: C25H29N5O2
Molecular Weight: 431.5g/mol
| CAS No. | 494791-98-9 |
|---|---|
| Product Name | (8S)-6-Amino-8-(3-methoxy-4-propoxyphenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Molecular Formula | C25H29N5O2 |
| Molecular Weight | 431.5g/mol |
| IUPAC Name | (8S)-6-amino-8-(3-methoxy-4-propoxyphenyl)-2-propan-2-yl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C25H29N5O2/c1-5-10-32-21-7-6-17(11-22(21)31-4)23-20-13-30(16(2)3)9-8-18(20)19(12-26)24(29)25(23,14-27)15-28/h6-8,11,16,20,23H,5,9-10,13,29H2,1-4H3/t20?,23-/m1/s1 |
| Standard InChIKey | VIJVHFYQMCGOQJ-GWQXNCQPSA-N |
| Isomeric SMILES | CCCOC1=C(C=C(C=C1)[C@@H]2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)C)OC |
| SMILES | CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)C)OC |
| Canonical SMILES | CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)C)OC |
| PubChem Compound | 11838439 |
| Last Modified | Nov 11 2021 |
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